Cas no 195199-95-2 (SB 258719)

• Product Name: SB 258719
• CAS No: 195199-95-2
• MF: C₁₈H₃₀N₂O₂S
• MW: 338.5080037117
• CID: 223250
• PubChem ID: 5312148
• Update Time: 2025-04-19

SB 258719 Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N,3-dimethyl-N-[(1R)-1-methyl-3-(4-methyl-1-piperidinyl)propyl]-
• N,3-dimethyl-N-[4-(4-methylpiperidin-1-yl)butan-2-yl]benzenesulfonamide
• SB 258719 HYDROCHLORIDE
• 3-Methyl-N-[(1R)-1-Methyl-3-(4-Methyl-1-piperidinyl)propyl]-N-MethylbenzenesulfonaMidehydrochloride
• SB-258,719
• N,3-Dimethyl-N-[(1R)-1-methyl-3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide
• SB 258719
• 3-METHYL-N-[(1R)-1-METHYL-3-(4-METHYL-1-PIPERIDINYL)PROPYL]-N-METHYLBENZENESULFONAMIDE HYDROCHLORIDE
• SB 258719 HCl
• N,3-Dimethyl-N-[4-(4-methylpiperidin-1-yl)butan-2-yl]benzenesulfonamide;hydrochloride
• CS-0035396
• N,3-Dimethyl-N-[(2R)-4-(4-methyl-1-piperidinyl)-2-butanyl]benzenesulfonamide
• SCHEMBL2471088
• 3,N-Dimethyl-N-[1-methyl-3-(4-methyl-piperidin-1-yl)-propyl]-benzenesulfonamide
• BDBM50098550
• N,3-dimethyl-N-[(2R)-4-(4-methylpiperidin-1-yl)butan-2-yl]benzenesulfonamide
• AKOS040737641
• Benzenesulfonamide, N,3-dimethyl-N-[(1R)-1-methyl-3-(4-methyl-1-piperidinyl)propyl]-
• SB258719
• 4-Methyl-1-[(R)-3-methyl-4-(toluene-3-sulfonyl)-pentyl]-piperidine
• TQP0829
• SB-258719
• 3,N-Dimethyl-N-[(R)-1-methyl-3-(4-methyl-piperidin-1-yl)-propyl]-benzenesulfonamide
• GF43CP5LXQ
• GTPL281
• CHEMBL12264
• (R)-N,3-dimethyl-N-(4-(4-methylpiperidin-1-yl)butan-2-yl)benzenesulfonamide
• SB-258719, >=98% (HPLC)
• Q855345
• Benzenesulfonamide, N,3-dimethyl-N-(1-methyl-3-(4-methyl-1-piperidinyl)propyl)-, (R)-
• 195199-95-2
• HY-U00443
• MS-25158
• (r)-3,n-dimethyl-n-[1-methyl-3-(4-methylpiperidin-1-yl)propyl]benzene sulfonamide
• Benzenesulfonamide, N,3-dimethyl-N-[1-methyl-3-(4-methyl-1-piperidinyl)propyl]-, (R)-
• 3,N-Dimethyl-N-[1-methyl-3-(4-methyl-piperidin-1-yl)-propyl]-benzenesulfonamide (SB-258719)
• UNII-GF43CP5LXQ
• DTXSID201029788
• DA-67436
• G13316

• MDL： MFCD05662311
• Inchi： 1S/C18H30N2O2S/c1-15-8-11-20(12-9-15)13-10-17(3)19(4)23(21,22)18-7-5-6-16(2)14-18/h5-7,14-15,17H,8-13H2,1-4H3/t17-/m1/s1
• InChI Key： AGVNHDNTFYHZNL-QGZVFWFLSA-N
• SMILES： S(C1C=CC=C(C)C=1)(N(C)[C@H](C)CCN1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 374.17900
• Monoisotopic Mass: 338.20279938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49
• XLogP3: 3.5

Experimental Properties

• PSA: 49.00000
• LogP: 4.94670

SB 258719 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.